6-[3-(Trifluoromethyl)phenoxy]pyridin-3-amine

• IUPAC Name: 6-[3-(trifluoromethyl)phenoxy]pyridin-3-amine
• InChI: InChI=1S/C12H9F3N2O/c13-12(14,15)8-2-1-3-10(6-8)18-11-5-4-9(16)7-17-11/h1-7H,16H2
• InChI Key: IBYWYLYPBYMDDR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC2=NC=C(C=C2)N)C(F)(F)F
• Molecular Formula: C12H9F3N2O
• Molecular Weight: 254.21 g/mol
• CAS No.: 25935-33-5

Description

“6-[3-(Trifluoromethyl)phenoxy]pyridin-3-amine” is a chemical compound with the molecular formula C12H9F3N2O. It has a molecular weight of 254.21. It is a powder at room temperature.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a pyridine ring attached to a phenoxy group, which in turn is attached to a trifluoromethyl group. The exact structure can be represented by the InChI code: 1S/C12H9F3N2O/c13-12(14,15)8-1-4-10(5-2-8)18-11-6-3-9(16)7-17-11/h1-7H,16H2.

Physical And Chemical Properties Analysis

“this compound” is a powder at room temperature. It has a molecular weight of 254.21 and an InChI code of 1S/C12H9F3N2O/c13-12(14,15)8-1-4-10(5-2-8)18-11-6-3-9(16)7-17-11/h1-7H,16H2.

Scientific Research Applications

Polymer Synthesis

6-[3-(Trifluoromethyl)phenoxy]pyridin-3-amine has been used in the development of new polymers. A study by Devaine-Pressing, Dawe, and Kozak (2015) demonstrated its application in the copolymerization of cyclohexene oxide and carbon dioxide, leading to the production of polycarbonates with low molecular weight and narrow dispersities. This research highlights its utility in creating environmentally friendly polymers (Devaine-Pressing, Dawe, & Kozak, 2015).

Anticancer Research

Chavva et al. (2013) explored the potential of derivatives of this compound as anticancer agents. They synthesized novel compounds and tested them against various cancer cell lines, finding some compounds to exhibit significant bioactivity. This study underscores the potential of this compound in developing new therapeutic agents for cancer treatment (Chavva et al., 2013).

Material Science Applications

Ma et al. (2010) conducted a study on the synthesis of soluble polyimides based on a fluorinated diamine, which includes this compound derivatives. They highlighted the exceptional thermal stability and mechanical properties of these polyimides, useful in advanced material science applications (Ma et al., 2010).

Fluorescence and Metal Ion Affinity Studies

Liang et al. (2009) explored the fluorescence properties and metal ion affinities of soluble derivatives of tris((6-phenyl-2-pyridyl)methyl)amine, which is structurally related to this compound. Their work provided insights into the potential use of such compounds in sensing and detection applications (Liang et al., 2009).

Chemical Synthesis and Reactions

Keumi et al. (1990) examined the use of 2-(Trifluoroacetyloxy)pyridine, a compound related to this compound, as a trifluoroacetylating reagent. Their study opened new pathways in organic synthesis, particularly in the modification of amines and alcohols (Keumi et al., 1990).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Future Directions

Trifluoromethylpyridines, including “6-[3-(Trifluoromethyl)phenoxy]pyridin-3-amine”, have potential for future applications in the agrochemical and pharmaceutical industries. The unique physicochemical properties of the fluorine atom and the pyridine moiety make these compounds promising candidates for novel applications.

Mechanism of Action

Target of Action

Trifluoromethylpyridines (tfmps), a group to which this compound belongs, are known to have diverse applications in the pharmaceutical and agrochemical industries . The specific targets can vary depending on the exact structure of the TFMP and its intended use.

Mode of Action

Tfmps are generally known for their unique physicochemical properties, which are attributed to the combination of the fluorine atom and the pyridine moiety . These properties can influence how the compound interacts with its targets.

Biochemical Pathways

Tfmps are known to have a wide range of biological activities, suggesting that they may interact with multiple pathways .

Pharmacokinetics

The presence of the trifluoromethyl group in pharmaceutical compounds is known to influence their pharmacokinetic properties, potentially enhancing bioavailability .

Result of Action

The biological activities of tfmps are thought to be due to their unique physicochemical properties .